Cas no 160321-33-5 (4-Undecenal)

• Product Name: 4-Undecenal
• CAS No: 160321-33-5
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 2950350
• PubChem ID: 535114
• Update Time: 2025-04-21

4-Undecenal Chemical and Physical Properties

Names and Identifiers

• 4-十一烯醛
• 4-Undecenal
• undec-4-enal
• DTXSID00336639
• DTXCID90287727
• 160321-33-5

• Inchi： 1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h7-8,11H,2-6,9-10H2,1H3
• InChI Key： QGNDNDFXCNBMKI-UHFFFAOYSA-N
• SMILES： O=CCCC=CCCCCCC

Computed Properties

• Exact Mass: 168.151415257Da
• Monoisotopic Mass: 168.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.837
• Melting Point: -2.5°C (estimate)
• Boiling Point: 237 ºC
• Flash Point: 96 ºC
• Refractive Index: 1.4475 (estimate)